Cas no 1806031-60-6 (2-(Fluoromethyl)-6-methyl-4-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-6-methyl-4-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1806031-60-6
• MF: C₈H₆F₄N₂O₃
• MW: 254.138455867767
• CID: 4812880
• Update Time: 2025-06-08

2-(Fluoromethyl)-6-methyl-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-6-methyl-4-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O3/c1-4-2-6(14(15)16)7(5(3-9)13-4)17-8(10,11)12/h2H,3H2,1H3
• InChI Key： QKQCRPNMSSYTJM-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C=C(C)N=1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 2.4
• Topological Polar Surface Area: 67.9

Additional information on 2-(Fluoromethyl)-6-methyl-4-nitro-3-(trifluoromethoxy)pyridine

Introduction to 2-(Fluoromethyl)-6-methyl-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806031-60-6)

2-(Fluoromethyl)-6-methyl-4-nitro-3-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1806031-60-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a structural motif widely recognized for its diverse biological activities and utility in drug design. The presence of multiple functional groups, including a fluoromethyl group, a nitro substituent, and a trifluoromethoxy moiety, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and drug development.

The structural configuration of 2-(Fluoromethyl)-6-methyl-4-nitro-3-(trifluoromethoxy)pyridine is characterized by its pyridine core, which is a six-membered aromatic ring containing nitrogen. This nitrogen atom contributes to the compound's overall electron-rich nature, facilitating various chemical reactions and interactions. The fluoromethyl group at the 2-position introduces a degree of lipophilicity while also serving as a potential site for further functionalization. The nitro group at the 4-position is known for its electron-withdrawing properties, which can influence the electronic distribution across the molecule and affect its reactivity.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of electron-donating and electron-withdrawing groups creates a delicate balance that can modulate binding interactions with biological targets. For instance, the trifluoromethoxy group at the 3-position enhances metabolic stability while also contributing to hydrophobicity, making it an attractive feature for drug-like properties.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced bioavailability and improved pharmacokinetic profiles. The fluorine atom's ability to influence metabolic pathways and binding affinities has been well-documented in various therapeutic areas, including oncology, immunology, and neurology. Studies have shown that fluorinated compounds often exhibit greater potency and selectivity compared to their non-fluorinated counterparts. This phenomenon is attributed to the ability of fluorine to increase metabolic stability and improve interactions with biological targets.

The nitro group in 2-(Fluoromethyl)-6-methyl-4-nitro-3-(trifluoromethoxy)pyridine also plays a crucial role in its chemical behavior. Nitro groups are known to be versatile intermediates in organic synthesis and can be reduced to amino groups or converted into other functional moieties through various chemical transformations. This flexibility makes this compound a valuable building block for constructing more complex molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have suggested that the presence of both fluorine and nitro groups may enhance binding affinity to certain protein targets, making this compound a promising lead for drug discovery efforts. Additionally, the fluoromethyl group could serve as a handle for further derivatization, allowing chemists to explore new chemical space and identify novel pharmacophores.

The synthesis of 2-(Fluoromethyl)-6-methyl-4-nitro-3-(trifluoromethoxy)pyridine presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to construct complex heterocycles with high efficiency. These advances have not only simplified the synthesis but also opened up new avenues for exploring structural diversity.

In conclusion, 2-(Fluoromethyl)-6-methyl-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806031-60-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further investigation into drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of medicine.